Cas no 503865-68-7 (2-Chloro-3-iodocyclohepta[b]pyrrole)

• Product Name: 2-Chloro-3-iodocyclohepta[b]pyrrole
• CAS No: 503865-68-7
• MF: C₉H₅ClIN
• MW: 289.500173330307
• CID: 2829332
• PubChem ID: 71442460
• Update Time: 2025-04-21

2-Chloro-3-iodocyclohepta[b]pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-iodocyclohepta[b]pyrrole
• DTXSID50851347
• 503865-68-7

• Inchi： 1S/C9H5ClIN/c10-9-8(11)6-4-2-1-3-5-7(6)12-9/h1-5H
• InChI Key： UKVULMWRAVIGDW-UHFFFAOYSA-N
• SMILES： IC1=C(N=C2C=CC=CC=C21)Cl

Computed Properties

• Exact Mass: 288.91552Da
• Monoisotopic Mass: 288.91552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų